Cas no 1261921-12-3 (2-Methyl-3-(naphthalen-2-YL)benzoic acid)

2-Methyl-3-(naphthalen-2-yl)benzoic acid is a substituted benzoic acid derivative featuring a naphthalene moiety at the 3-position and a methyl group at the 2-position of the benzene ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential utility in the development of bioactive molecules, particularly due to its aromatic framework, which can enhance binding interactions in medicinal chemistry applications. Its well-defined chemical structure allows for precise modifications, facilitating its use in the synthesis of complex heterocycles or functionalized derivatives. The product is characterized by high purity and stability under standard storage conditions.

2-Methyl-3-(naphthalen-2-YL)benzoic acid structure

1261921-12-3 structure

Product Name:2-Methyl-3-(naphthalen-2-YL)benzoic acid

CAS No:1261921-12-3

MF:C₁₈H₁₄O₂

MW:262.302565097809

MDL:MFCD18320897

CID:2621644

PubChem ID:53226796

Update Time:2025-11-02

2-Methyl-3-(naphthalen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18320897
- DTXSID90690414
- 2-METHYL-3-(NAPHTHALEN-2-YL)BENZOIC ACID
- 2-Methyl-3-(naphthalen-2-yl)benzoic acid, 95%
- AKOS014881065
- 1261921-12-3
- 2-Methyl-3-(naphthalen-2-YL)benzoic acid
- MDL： MFCD18320897
- Inchi： 1S/C18H14O2/c1-12-16(7-4-8-17(12)18(19)20)15-10-9-13-5-2-3-6-14(13)11-15/h2-11H,1H3,(H,19,20)
- InChI Key： FKOWLOLDEHNXPY-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=C1C)C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

Exact Mass: 262.099379685Da
Monoisotopic Mass: 262.099379685Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 37.3Å²

2-Methyl-3-(naphthalen-2-YL)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328099-5 g	2-Methyl-3-(naphthalen-2-yl)benzoic acid, 95%; .	1261921-12-3	95%	5g	€1159.00	2023-04-26
abcr	AB328099-5g	2-Methyl-3-(naphthalen-2-yl)benzoic acid, 95%; .	1261921-12-3	95%	5g	€1159.00	2025-02-21

2-Methyl-3-(naphthalen-2-YL)benzoic acid Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 2-Methyl-3-(naphthalen-2-YL)benzoic acid

Recent Advances in the Study of 2-Methyl-3-(naphthalen-2-YL)benzoic acid (CAS: 1261921-12-3)

The compound 2-Methyl-3-(naphthalen-2-YL)benzoic acid (CAS: 1261921-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene and benzoic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic pathways for 2-Methyl-3-(naphthalen-2-YL)benzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also reduces the cost and environmental impact associated with traditional synthesis methods.

Pharmacological investigations have revealed that 2-Methyl-3-(naphthalen-2-YL)benzoic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound inhibits key inflammatory mediators such as COX-2 and TNF-α, suggesting its potential as a novel non-steroidal anti-inflammatory drug (NSAID). These findings were corroborated by a recent preclinical trial, where the compound demonstrated significant efficacy in reducing inflammation and pain in rodent models.

Another promising avenue of research involves the compound's potential as an anticancer agent. Preliminary studies indicate that 2-Methyl-3-(naphthalen-2-YL)benzoic acid can induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism appears to involve the inhibition of PI3K/Akt signaling pathways, which are critical for cell survival and proliferation. Further research is underway to explore its therapeutic potential in combination with existing chemotherapeutic agents.

Despite these encouraging findings, challenges remain in the development of 2-Methyl-3-(naphthalen-2-YL)benzoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. Researchers are also exploring structural modifications to enhance the compound's efficacy and reduce any adverse effects.

In conclusion, 2-Methyl-3-(naphthalen-2-YL)benzoic acid (CAS: 1261921-12-3) represents a promising candidate for drug development, with potential applications in inflammation, pain management, and oncology. Continued research and clinical validation will be essential to fully realize its therapeutic potential and bring it closer to clinical application.